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molecular formula C5H7NO2S B8788480 2-Thiocyanatoethyl acetate CAS No. 20578-45-4

2-Thiocyanatoethyl acetate

Cat. No. B8788480
CAS RN: 20578-45-4
M. Wt: 145.18 g/mol
InChI Key: XZMHKDXDUWRHNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07928264B2

Procedure details

A mixture of 2-bromoethanol (7.0 g) and potassium thiocyanate (5.4 g) in methanol (40 ml) was refluxed for 7 hours. After precipitate was filtered off, the filtrate was evaporated under reduced pressure. The residue was suspended in chloroform/methanol (5/1). The precipitate was filtered off. The filtrate was evaporated under reduced pressure to give the thiocyanate (4.4 g). To a mixture of the thiocyanate in pyridine (4.8 ml)/dichloromethane (20 ml) was added acetic anhydride (5.3 ml) in dichloromethane (5 ml) at 5° C. The mixture was stirred at room temperature for 6 hours. The precipitate was filtered off. The filtrate was washed with water, dried over sodium sulfate and evaporated under reduced pressure to give 2-thiocyanatoethyl acetate (5.6 g).
Name
thiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pyridine
Quantity
4.8 mL
Type
solvent
Reaction Step One
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
acetic anhydride
Quantity
5.3 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
2-thiocyanatoethyl acetate

Identifiers

REACTION_CXSMILES
[S-:1][C:2]#[N:3].[C:4]([O:7][C:8](=O)[CH3:9])(=[O:6])[CH3:5]>N1C=CC=CC=1.ClCCl>[C:4]([O:7][CH2:8][CH2:9][S:1][C:2]#[N:3])(=[O:6])[CH3:5]

Inputs

Step One
Name
thiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S-]C#N
Name
pyridine
Quantity
4.8 mL
Type
solvent
Smiles
N1=CC=CC=C1
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
acetic anhydride
Quantity
5.3 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitate was filtered off
WASH
Type
WASH
Details
The filtrate was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 6 h
Name
2-thiocyanatoethyl acetate
Type
product
Smiles
C(C)(=O)OCCSC#N
Measurements
Type Value Analysis
AMOUNT: MASS 5.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.